6-Ethyl-2-(4-methoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 6-ethyl-2-[(4-methoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H21N3O3S.ClH/c1-3-21-9-8-13-14(10-21)25-18(15(13)16(19)22)20-17(23)11-4-6-12(24-2)7-5-11;/h4-7H,3,8-10H2,1-2H3,(H2,19,22)(H,20,23);1H
• InChI Key: KYAMILIIVRZWCI-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)OC.Cl
• Molecular Formula: C18H22ClN3O3S
• Molecular Weight: 395.9 g/mol
• CAS No.: 1215837-04-9

Description

6-Ethyl-2-(4-methoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H22ClN3O3S and its molecular weight is 395.9. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Tetrahydrothieno[2,3-c]pyridine derivatives have been synthesized through various chemical reactions, showcasing their versatile chemistry and potential for generating novel compounds. Bakhite et al. (2005) detailed the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems through the reaction of ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates with different carbonyl compounds, leading to a variety of tetrahydropyridothienopyrimidine derivatives. Similarly, Ahmed (2002) described the preparation of azolopyrido-[4′,3′:4,5]thieno[2,3-d]pyrimidines from diethyl 2-isothiocyanato-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3,6-dicarboxylate, demonstrating the chemical flexibility and the formation of complex heterocyclic structures (Bakhite, Al‐Sehemi, & Yamada, 2005; Ahmed, 2002).

Biological Activities and Applications

• The derivatives of tetrahydrothieno[2,3-c]pyridine exhibit significant biological activities, indicating their potential in medicinal chemistry. Nallangi et al. (2014) developed antimycobacterial tetrahydrothieno[2,3-c]pyridine-3-carboxamides, highlighting their in vitro efficacy against Mycobacterium tuberculosis, suggesting their potential as antimycobacterial agents. This is further supported by Samala et al. (2014), who developed novel tetrahydrothieno[2,3-c]pyridine-3-carboxamide-based Mycobacterium tuberculosis pantothenate synthetase inhibitors, indicating the therapeutic potential of these compounds in tuberculosis treatment. Additionally, Romagnoli et al. (2020) synthesized new antitubulin agents containing the tetrahydrothieno[2,3-c]pyridine scaffold, showing significant antiproliferative activity against cancer cell lines and interaction with tubulin, suggesting their potential as anticancer agents (Nallangi, Samala, Sridevi, Yogeeswari, & Sriram, 2014; Samala, Devi, Nallangi, Sridevi, Saxena, Yogeeswari, & Sriram, 2014; Romagnoli, Prencipe, Oliva, Cacciari, Balzarini, Liekens, Hamel, Brancale, Ferla, Manfredini, Zurlo, Finotti, & Gambari, 2020).

Antimicrobial and Antibacterial Properties

• The compounds based on tetrahydrothieno[2,3-c]pyridine structures have shown promising antimicrobial and antibacterial properties. Doshi et al. (2015) synthesized 6-tosyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide analogues and demonstrated their antibacterial activity against Staphylococcus aureus and Escherichia coli. These findings underscore the potential of these compounds in developing new antibacterial agents (Doshi, Thakkar, Khirsariya, Thakur, & Ray, 2015).

Mechanism of Action

The mechanism of action of pyridine derivatives often involves their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E 2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins.

Safety and Hazards

The safety data sheet for pyridine indicates that it is highly flammable and causes skin and eye irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

In the context of the new life-threatening COVID-19 pandemic caused by the SARS-CoV-2 virus, finding new antiviral and antimicrobial compounds is a priority in current research. Pyridine is a privileged nucleus among heterocycles; its compounds have been noted for their therapeutic properties.